Fmoc-L-allo-threoninol

• CAS: 252049-03-9

Core Science & Biosynthesis

Fmoc-L-allo-threoninol CAS number and physical properties.

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Outlining Physical Properties

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A Technical Guide to the Spectroscopic Characterization of Fmoc-L-allo-threoninol

This guide provides an in-depth analysis of the spectroscopic data for Fmoc-L-allo-threoninol, a key building block in synthetic organic chemistry, particularly in the synthesis of peptides and complex molecular architectures. The following sections detail the expected nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound, offering insights into the experimental choices and data interpretation critical for researchers in drug development and related fields.

Introduction: The Role of Fmoc-L-allo-threoninol in Synthesis

Fmoc-L-allo-threoninol serves as a valuable chiral precursor. The fluorenylmethyloxycarbonyl (Fmoc) protecting group provides a stable yet readily cleavable handle for the amine functionality, essential for controlled, stepwise synthetic strategies. The allo-threoninol backbone, with its specific stereochemistry, is incorporated into molecules to modulate their biological activity and conformational properties. Accurate spectroscopic characterization is paramount to verify the purity and structural integrity of this reagent before its use in multi-step syntheses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the molecular structure of Fmoc-L-allo-threoninol in solution. High-resolution ¹H and ¹³C NMR provide a detailed map of the carbon-hydrogen framework.

¹H NMR Spectroscopy: Assigning the Proton Environment

The ¹H NMR spectrum of Fmoc-L-allo-threoninol is characterized by distinct signals corresponding to the protons of the allo-threoninol moiety and the Fmoc protecting group. The choice of a deuterated solvent, typically deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆), is critical as it can influence the chemical shifts, particularly of exchangeable protons (OH and NH).

Expected Chemical Shifts (in CDCl₃, relative to TMS at 0.00 ppm):

Proton Assignment	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Notes
Fmoc-H (aromatic)	7.75 - 7.25	Multiplet	-	The eight protons of the fluorenyl group typically appear as a complex multiplet.
NH	~5.4	Doublet	~8-9	The coupling to the adjacent CH proton is characteristic. The chemical shift is solvent-dependent.
Fmoc-CH	~4.4	Triplet	~6-7	The proton at the 9-position of the fluorenyl group.
Fmoc-CH₂	~4.2	Doublet	~6-7	The two protons of the methylene group adjacent to the oxygen.
allo-threoninol Cα-H	~3.9	Multiplet	-	Coupled to both the NH and Cβ-H protons.
allo-threoninol Cβ-H	~3.8	Multiplet	-	Coupled to the Cα-H and the methyl protons.
allo-threoninol Cγ-H₂	~3.6	Multiplet	-	The two diastereotopic protons of the primary alcohol.
OH	Variable	Broad Singlet	-	The chemical shift is highly dependent on concentration and solvent.
allo-threoninol Cγ-CH₃	~1.2	Doublet	~6-7	The methyl group protons coupled to the Cβ-H.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information, confirming the carbon framework of the molecule.

Expected Chemical Shifts (in CDCl₃, relative to the solvent peak at 77.16 ppm):

Carbon Assignment	Expected Chemical Shift (ppm)	Notes
Fmoc C=O	~156	The carbonyl carbon of the carbamate.
Fmoc Aromatic C	144 - 120	Multiple signals for the aromatic carbons of the fluorenyl group.
allo-threoninol Cγ (CH₂OH)	~65	The carbon of the primary alcohol.
Fmoc CH₂	~67	The methylene carbon of the Fmoc group.
allo-threoninol Cα (CHNH)	~58	The carbon bearing the amine group.
allo-threoninol Cβ (CHOH)	~70	The carbon bearing the secondary alcohol.
Fmoc CH	~47	The tertiary carbon of the fluorenyl group.
allo-threoninol Cδ (CH₃)	~20	The methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the key functional groups present in Fmoc-L-allo-threoninol. The spectrum is typically acquired from a thin film or a KBr pellet.

Expected IR Absorption Bands:

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Notes
O-H Stretch	3400 - 3200	Broad, Strong	Indicates the presence of the alcohol groups.
N-H Stretch	~3300	Medium	The carbamate N-H stretch.
C-H Stretch (Aromatic)	3100 - 3000	Medium	Characteristic of the Fmoc group.
C-H Stretch (Aliphatic)	3000 - 2850	Medium	Aliphatic C-H bonds in the threoninol and Fmoc moieties.
C=O Stretch (Carbamate)	~1690	Strong	The prominent carbonyl absorption of the Fmoc group.
C=C Stretch (Aromatic)	1600 - 1450	Medium	Aromatic ring vibrations of the fluorenyl group.
C-O Stretch	1250 - 1050	Strong	C-O bonds of the alcohols and the carbamate.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, confirming its identity. Electrospray ionization (ESI) is a common technique for this type of compound.

Expected Mass-to-Charge Ratios (m/z):

Ion	Expected m/z	Notes
[M+H]⁺	342.17	The protonated molecular ion.
[M+Na]⁺	364.15	The sodium adduct, often observed with ESI.
[M-H]⁻	340.15	The deprotonated molecular ion in negative ion mode.

A key fragmentation pathway in the positive ion mode involves the cleavage of the Fmoc group, leading to a characteristic fragment at m/z 179, corresponding to the dibenzofulvene cation.

Experimental Protocols

Synthesis of Fmoc-L-allo-threoninol

A standard procedure for the protection of L-allo-threoninol involves its reaction with Fmoc-Cl or Fmoc-OSu in the presence of a base.

Step-by-Step Protocol:

• Dissolution: Dissolve L-allo-threoninol in a suitable solvent mixture, such as 1,4-dioxane and water.

• Basification: Add a base, such as sodium bicarbonate, to the solution to act as a proton scavenger.

• Fmoc-Cl Addition: Slowly add a solution of 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in 1,4-dioxane to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for several hours until completion, as monitored by thin-layer chromatography (TLC).

• Workup: Quench the reaction with water and extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Caption: Synthetic workflow for Fmoc-L-allo-threoninol and subsequent spectroscopic analysis.

Conclusion

The comprehensive spectroscopic analysis of Fmoc-L-allo-threoninol, combining NMR, IR, and MS data, provides a robust confirmation of its chemical structure and purity. This multi-faceted approach ensures the quality of this critical building block for its successful application in research and development, particularly in the pharmaceutical and biotechnology sectors. The provided expected data and protocols serve as a reliable reference for scientists working with this and related compounds.

Solubility and stability characteristics of Fmoc-L-allo-threoninol.

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Foundational Principles: Understanding the Stereochemistry of Threoninol

An In-Depth Technical Guide to the Stereochemistry and Chirality of Fmoc-L-allo-threoninol

This guide provides a comprehensive technical overview of Fmoc-L-allo-threoninol, a critical chiral building block in modern pharmaceutical and peptide research. We will delve into the fundamental principles of its stereochemistry, outline field-proven methodologies for its synthesis and stereochemical control, and detail the rigorous analytical techniques required to validate its purity and configuration. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this unique compound.

To grasp the significance of Fmoc-L-allo-threoninol, one must first understand the molecule from which it is derived. Threonine is unique among the proteinogenic amino acids (apart from isoleucine) in that it possesses two chiral centers, at its alpha-carbon (C2) and its beta-carbon (C3). This structural feature gives rise to four possible stereoisomers.[1][2][3]

These stereoisomers exist as two pairs of enantiomers (non-superimposable mirror images) and are diastereomers (stereoisomers that are not mirror images) of each other.

• L-Threonine (2S, 3R) and D-Threonine (2R, 3S)

• L-allo-Threonine (2S, 3S) and D-allo-Threonine (2R, 3R)

Threoninol is the corresponding amino alcohol, formed by the reduction of the carboxylic acid group of threonine to a primary alcohol. This reduction does not affect the chiral centers, meaning the four stereoisomers of threoninol directly correspond to those of threonine.

Our focus, L-allo-threoninol , has the absolute configuration of (2S, 3S) . The "L" designation refers to the configuration at the alpha-carbon (C2), which is analogous to that of L-glyceraldehyde. The "allo" prefix distinguishes it from the more common "threo" diastereomer.

The final component is the Fmoc (9-fluorenylmethoxycarbonyl) group. This is a base-labile protecting group attached to the nitrogen atom of the amino group.[4][5] Its role is paramount in solid-phase peptide synthesis (SPPS), where it prevents the amine from reacting out of turn, allowing for the controlled, sequential addition of amino acid residues to a growing peptide chain.[6][7][8]

Diagram 1: The Four Stereoisomers of Threoninol This diagram illustrates the relationship between the four stereoisomers, highlighting the enantiomeric and diastereomeric pairs.

Caption: Relationships between the stereoisomers of threoninol.

Synthesis and Stereochemical Integrity

The synthesis of Fmoc-L-allo-threoninol is a two-step process starting from L-allo-threonine. The paramount objective throughout the synthesis is the preservation of the absolute stereochemistry at both chiral centers (C2 and C3).

Step 1: Reduction of L-allo-Threonine to L-allo-Threoninol

Direct reduction of the carboxylic acid is challenging. A more controlled and higher-yielding approach involves first esterifying the starting material, followed by reduction with a powerful hydride agent.

Causality of Experimental Choice: Lithium aluminum hydride (LiAlH₄) is selected for its potency in reducing esters to primary alcohols. The reaction must be conducted in an anhydrous aprotic solvent, such as tetrahydrofuran (THF), because LiAlH₄ reacts violently with water. The esterification step (e.g., forming L-allo-threonine ethyl ester) provides a substrate that is more readily reduced than the free carboxylic acid and avoids complications from the acidic proton.

Experimental Protocol: Synthesis of L-allo-threoninol

• Esterification (Example): Suspend L-allo-threonine in ethanol and bubble dry HCl gas through the mixture at 0°C, or use a reagent like thionyl chloride in ethanol. Monitor the reaction by TLC until the starting material is consumed. The product, L-allo-threonine ethyl ester hydrochloride, is isolated by evaporation of the solvent.

• Preparation of Reductant: In a separate flask equipped with a reflux condenser and under an inert atmosphere (N₂ or Ar), suspend lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF).

• Reduction: Dissolve the L-allo-threonine ethyl ester (after neutralizing the hydrochloride salt) in anhydrous THF. Add this solution dropwise to the stirring LiAlH₄ suspension at 0°C. The dropwise addition is critical to control the exothermic reaction.

• Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature and then gently reflux for 2-4 hours to ensure the reaction goes to completion.[9]

• Quenching: Cool the reaction mixture to 0°C in an ice bath. Cautiously and sequentially add water, followed by a 15% NaOH solution, and then more water to quench the excess LiAlH₄. This procedure, known as the Fieser workup, is designed to produce a granular precipitate that is easily filtered.

• Isolation: Filter the solid aluminum salts and wash them thoroughly with THF or ethyl acetate. Combine the filtrates and evaporate the solvent under reduced pressure to yield crude L-allo-threoninol.

Step 2: N-Terminal Protection with Fmoc Group

The free amine of L-allo-threoninol is a nucleophile that readily reacts with an activated Fmoc carbonyl source.

Causality of Experimental Choice: 9-fluorenylmethyl succinimidyl carbonate (Fmoc-OSu) is a common and efficient Fmoc-donating reagent. The reaction is performed in the presence of a mild base (e.g., NaHCO₃ or DIPEA) which acts as a proton scavenger, deprotonating the amine to increase its nucleophilicity and neutralizing the acidic byproducts. A mixed solvent system, such as acetone/water or dioxane/water, is often used to solubilize both the polar amino alcohol and the nonpolar Fmoc-OSu.

Experimental Protocol: Synthesis of Fmoc-L-allo-threoninol

• Dissolution: Dissolve L-allo-threoninol in a mixture of acetone and water (e.g., 1:1 v/v).

• Base Addition: Add sodium bicarbonate (NaHCO₃) to the solution and stir until dissolved. This will maintain a basic pH.

• Fmoc-OSu Addition: In a separate container, dissolve Fmoc-OSu in acetone. Add this solution dropwise to the stirring L-allo-threoninol solution at room temperature.

• Reaction Monitoring: Allow the reaction to stir overnight at room temperature. Monitor its progress using Thin Layer Chromatography (TLC), looking for the disappearance of the L-allo-threoninol spot.

• Workup and Isolation: Once complete, remove the acetone via rotary evaporation. Add water and acidify the aqueous solution with 1M HCl to a pH of ~2. This protonates any carboxylate byproducts and ensures the product is not deprotonated. The Fmoc-protected product, being much less water-soluble, will often precipitate.

• Purification: Collect the precipitate by filtration. The crude product can be purified by extraction with an organic solvent like ethyl acetate, followed by washing with brine, drying over Na₂SO₄, and finally, recrystallization or flash column chromatography to yield pure Fmoc-L-allo-threoninol.

Diagram 2: Synthetic Workflow This diagram shows the two-stage conversion of L-allo-threonine to the final protected product.

Caption: Synthesis pathway for Fmoc-L-allo-threoninol.

Analytical Characterization and Chiral Purity Determination

Confirming the identity and, critically, the stereochemical purity of Fmoc-L-allo-threoninol is essential for its use in GMP environments and precision research. The primary concern is contamination with the D-allo (enantiomer) and L-threo/D-threo (diastereomers) forms.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating and quantifying stereoisomers.[10][11] The technique relies on a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers, leading to differential retention times.

Causality of Experimental Choice: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) or macrocyclic glycopeptide-based CSPs (e.g., Teicoplanin) are highly effective for separating N-protected amino acids and their derivatives.[12][13] A reversed-phase mobile system (e.g., acetonitrile/water or methanol/water with an acidic modifier like TFA) is typically employed, offering excellent compatibility with LC/MS systems.[12]

Experimental Protocol: Chiral HPLC Analysis

• Column Selection: Choose a suitable chiral column, for example, a CHIROBIOTIC T (Teicoplanin-based) or a Lux Cellulose-based column.

• Mobile Phase Preparation: Prepare an isocratic or gradient mobile phase. A common starting point is a mixture of Acetonitrile and Water (e.g., 60:40 v/v) with 0.1% Trifluoroacetic Acid (TFA).

• Sample Preparation: Dissolve a small amount of the Fmoc-L-allo-threoninol sample in the mobile phase or a compatible solvent (e.g., acetonitrile) to a concentration of ~1 mg/mL.

• Instrumentation Setup:

  • Set the column temperature (e.g., 25 °C).

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detector to a wavelength where the Fmoc group has strong absorbance (typically ~265 nm or 301 nm).

• Analysis: Inject a small volume (e.g., 10 µL) of the sample. To confirm peak identities, inject analytical standards of all four stereoisomers if available. The goal is to achieve baseline resolution between all peaks.[10]

• Quantification: The enantiomeric excess (% ee) and diastereomeric excess (% de) can be calculated from the peak areas in the resulting chromatogram.

Table 1: Typical Chiral HPLC Parameters

Parameter	Setting	Rationale
Column	CHIROBIOTIC T (250 x 4.6 mm, 5 µm)	Proven selectivity for Fmoc-amino acids.[12]
Mobile Phase	Acetonitrile / 0.1% TFA in Water (Gradient)	Reversed-phase mode is effective for these compounds.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Temperature	25 °C	Provides reproducible retention times.
Detection	UV at 265 nm	Strong absorbance wavelength for the Fmoc group.
Injection Vol.	10 µL	Standard volume for analytical HPLC.

Complementary Analytical Techniques

While chiral HPLC is definitive for stereoisomeric purity, other techniques are required to confirm the compound's chemical structure and molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the covalent structure. Specific proton and carbon signals for the Fmoc group, the threoninol backbone, and the methyl group should be present with the correct integrations and chemical shifts.[9] While NMR does not distinguish enantiomers, it can often differentiate diastereomers due to their distinct chemical environments.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound. For Fmoc-L-allo-threoninol (C₁₉H₂₁NO₄), the expected monoisotopic mass is approximately 327.15 Da.[14]

• Terahertz (THz) Spectroscopy: An advanced technique that probes low-frequency molecular vibrations, which are highly sensitive to subtle changes in crystal lattice and intermolecular interactions (like hydrogen bonding). Studies have shown that THz spectroscopy can effectively differentiate between threonine diastereomers (L-threonine vs. L-allo-threonine), providing a unique fingerprint based on their solid-state structure.[15][16]

Diagram 3: Analytical Quality Control Workflow This flowchart demonstrates the logical sequence of tests to fully characterize the final product.

Caption: Self-validating analytical workflow for product release.

Applications and Significance

Fmoc-L-allo-threoninol is a valuable tool for chemists and drug developers.[5] Its primary application is as a specialized building block in peptide synthesis.[8] The incorporation of a non-proteinogenic, diastereomeric amino alcohol can profoundly influence the properties of a synthetic peptide:

• Structural Constraint: The unique stereochemistry can induce specific turns or secondary structures in the peptide backbone.

• Enhanced Stability: Peptides containing unnatural residues are often more resistant to enzymatic degradation by proteases, leading to a longer biological half-life.

• Modulated Bioactivity: The altered shape and hydrogen-bonding capability can change how a peptide interacts with its biological target, potentially enhancing potency or altering its pharmacological profile.[4]

• Chiral Auxiliary: L-allo-threoninol itself can be used as a chiral auxiliary, helping to direct the stereochemical outcome of other chemical reactions.[17]

Conclusion

The stereochemistry of Fmoc-L-allo-threoninol is defined by the (2S, 3S) configuration of its core structure. Its successful application in research and development hinges on a robust synthetic strategy that preserves this configuration and a rigorous analytical framework, led by chiral HPLC, to validate its stereochemical purity. A thorough understanding of the principles and methodologies outlined in this guide enables scientists to confidently utilize this powerful chiral building block to advance the frontiers of peptide chemistry and drug discovery.

References

• Hossain, M. A., & Akan, M. S. (2020). Features, roles and chiral analyses of proteinogenic amino acids. AIMS Press. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7006671, Fmoc-D-allo-threoninol. Retrieved from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Retrieved from [Link]

• Phenomenex. (2022, May 20). Enantioseparation of N-FMOC a-Amino Acids Using Chiral HPLC (TN-1148). Retrieved from [Link]

• Fukushima, T., et al. (2004). Determination of D- and L-enantiomers of threonine and allo-threonine in mammals using two-step high-performance liquid chromatography. Journal of Chromatography B, 809(2), 269-275. Retrieved from [Link]

• Vollhardt, A., et al. (2021). Influence of Stereochemistry on the Monolayer Characteristics of N-alkanoyl-Substituted Threonine and Serine Amphiphiles at the Air–Water Interface. Langmuir. Retrieved from [Link]

• Ge, H., et al. (2019). Terahertz Spectroscopy Study of the Stereoisomers of Threonine. PubMed. Retrieved from [Link]

• Zhang, Y., et al. (2022). Terahertz Spectroscopic Analysis of Co-Crystallized Mixtures in an L-threonine Diastereomer System. Spectroscopy Online. Retrieved from [Link]

• Vollhardt, A., et al. (2021). Influence of Stereochemistry on the Monolayer Characteristics of N-alkanoyl-Substituted Threonine and Serine Amphiphiles at the Air–Water Interface. ACS Publications. Retrieved from [Link]

• Fukushima, T., et al. (2004). Determination Of D- and L-enantiomers of threonine and allo-threonine in mammals using two-step high-performance liquid chromatography. ResearchGate. Retrieved from [Link]

• Sidney, J., et al. (2022). Predicting the Success of Fmoc-Based Peptide Synthesis. ACS Omega. Retrieved from [Link]

• Reddy, G. S., et al. (2021). Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids. RSC Publishing. Retrieved from [Link]

• Puzzarini, C., & Barone, V. (2023). Computational Protocol for the Identification of Candidates for Radioastronomical Detection and Its Application to the C3H3NO Family of Isomers. PMC - NIH. Retrieved from [Link]

• Margulès, L., et al. (2024). Rotational spectroscopy of the methoxy radical CH3O in its vibrational ground state. arXiv. Retrieved from [Link]

• Esquivel, B., et al. (1998). Chiral HPLC Separation of Protected Amino Acids. Taylor & Francis Online. Retrieved from [Link]

• R&D Synthesis. (2026, January 25). Fmoc-L-Alaninol in Peptide Synthesis: A Guide for R&D Scientists. Retrieved from [Link]

• Wikipedia. (n.d.). Amino acid. Retrieved from [Link]

• Chernobrovkin, M. G., et al. (2007). Chiral high-performance liquid chromatography analysis of alpha-amino acid mixtures using a novel SH reagent-N-R-mandelyl-L-cysteine and traditional enantiomeric thiols for precolumn derivatization. ResearchGate. Retrieved from [Link]

• Cativiela, C., et al. (2012). Synthesis of Fmoc-(R)-allo-Thr(tBu)-OH (7). ResearchGate. Retrieved from [Link]

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The Cornerstone of Modern Peptide Synthesis: An In-depth Technical Guide to the Fmoc Protecting Group

For researchers, chemists, and professionals engaged in the intricate world of drug development and biochemical research, the synthesis of peptides is a foundational technique. The ability to construct these complex molecules with precision underpins advancements in therapeutics, diagnostics, and fundamental biological understanding. Central to this endeavor is the strategic use of protecting groups, with the 9-fluorenylmethoxycarbonyl (Fmoc) group standing out as the cornerstone of modern solid-phase peptide synthesis (SPPS). This guide provides a deep dive into the core principles, mechanistic intricacies, and practical applications of Fmoc chemistry, designed to equip the reader with both theoretical knowledge and actionable protocols.

The Imperative for Protection in Peptide Synthesis

Amino acids, the building blocks of peptides, possess at least two reactive functional groups: an α-amino group and an α-carboxyl group. During the formation of a peptide bond, a specific amino group must react with a specific carboxyl group. Without a protecting group strategy, uncontrolled polymerization and the formation of undesired side products would be inevitable. The role of a protecting group is to temporarily block a reactive site, rendering it inert to specific reaction conditions while another part of the molecule undergoes a desired transformation.

An ideal protecting group for SPPS should exhibit the following characteristics:

• Ease of Introduction: It should be readily attached to the amino acid.

• Stability: It must remain stable throughout the various steps of peptide chain elongation, including coupling and washing.

• Selective Cleavage: It must be removable under conditions that do not affect the integrity of the growing peptide chain or other protecting groups on the amino acid side chains. This principle of selective removal is known as orthogonality .

The Fmoc Group: Structure and Strategic Advantage

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group was first introduced by Carpino and Han in 1970 and has become a dominant strategy in SPPS since the 1990s. Its structure is characterized by a fluorene ring system, which is the key to its unique properties.

The primary advantage of the Fmoc group lies in its base lability . It is stable under acidic conditions but can be readily cleaved by a mild base, most commonly a solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF). This contrasts sharply with the older tert-butoxycarbonyl (Boc) protecting group, which requires repeated treatments with strong acid for its removal. The mild conditions of Fmoc deprotection are compatible with a wider range of sensitive amino acids and post-translational modifications, making it the preferred method for many applications.

The orthogonality of the Fmoc strategy is a key feature. The Fmoc group on the α-amino terminus is removed by a base, while the protecting groups on the amino acid side chains are typically acid-labile and are removed at the final stage of synthesis by treatment with a strong acid like trifluoroacetic acid (TFA). This two-tiered system of protection allows for the precise and controlled assembly of complex peptide sequences.

The Mechanism of Fmoc Solid-Phase Peptide Synthesis (SPPS)

Fmoc-SPPS is a cyclical process that involves the sequential addition of amino acids to a growing peptide chain that is anchored to an insoluble solid support or resin. This solid support allows for the easy removal of excess reagents and byproducts by simple filtration and washing, streamlining the entire process.

The synthesis cycle can be broken down into three key stages: deprotection, activation and coupling, and washing.

Deprotection: The Unveiling of the Reactive Amine

The first step in each cycle is the removal of the Fmoc group from the N-terminus of the resin-bound peptide. This is achieved by treating the peptide-resin with a solution of a secondary amine, typically 20% piperidine in DMF.

The mechanism of Fmoc cleavage is a β-elimination reaction. The process occurs in two steps:

• A base (piperidine) abstracts the acidic proton from the C9 position of the fluorene ring.

• This is followed by a β-elimination, which liberates the free amine, carbon dioxide, and a highly reactive intermediate called dibenzofulvene (DBF).

The dibenzofulvene byproduct can polymerize, which can interfere with the synthesis. However, the excess piperidine in the deprotection solution acts as a scavenger, reacting with the dibenzofulvene to form a stable and soluble adduct that is easily washed away.

The strong UV absorbance of the dibenzofulvene-piperidine adduct is a useful feature that can be exploited to monitor the progress of both the deprotection and coupling reactions in real-time using spectrophotometry.

Caption: The Fmoc deprotection cycle.

Activation and Coupling: Forging the Peptide Bond

Once the N-terminal amine is free, the next Fmoc-protected amino acid is introduced. To facilitate the formation of the amide bond, the carboxylic acid of the incoming amino acid must be activated. This is typically achieved using a variety of coupling reagents. Common activators include carbodiimides like N,N'-diisopropylcarbodiimide (DIC) or N,N'-dicyclohexylcarbodiimide (DCC), often used in conjunction with an additive like 1-hydroxybenzotriazole (HOBt) or ethyl cyanohydroxyiminoacetate (Oxyma) to suppress side reactions and improve efficiency. Uronium/aminium-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are also widely used due to their high coupling efficiency.

The activated amino acid is then added to the deprotected peptide-resin, leading to the formation of a new peptide bond.

Caption: The amino acid activation and coupling step.

Washing

After the coupling reaction, the resin is thoroughly washed with a solvent, typically DMF, to remove any unreacted amino acids, coupling reagents, and byproducts. This washing step is crucial for ensuring the high purity of the final peptide.

This three-step cycle is repeated for each amino acid in the desired sequence.

Experimental Protocols for Fmoc-SPPS

The following are generalized protocols for manual Fmoc-SPPS. It is important to note that specific details may need to be optimized based on the peptide sequence and the resin used.

Manual Fmoc-SPPS Protocol

Materials:

• Fmoc-protected amino acids

• Solid support resin (e.g., Rink amide resin for C-terminal amides, 2-chlorotrityl chloride resin for C-terminal carboxylic acids)

• N,N-dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Coupling reagent (e.g., HATU, HBTU, or DIC/Oxyma)

• Base for coupling (e.g., N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine)

• Dichloromethane (DCM)

• Methanol (for capping)

• Trifluoroacetic acid (TFA)

• Scavengers (e.g., triisopropylsilane (TIS), water, 1,2-ethanedithiol (EDT))

• Reaction vessel with a sintered glass filter

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in the reaction vessel.

• Initial Fmoc Deprotection (if starting with a pre-loaded resin):

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5-10 minutes.

  • Drain the deprotection solution.

  • Repeat the piperidine treatment for another 5-10 minutes.

  • Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Coupling:

  • In a separate vial, dissolve the next Fmoc-amino acid (3-5 equivalents relative to the resin loading) and the coupling reagent (e.g., HATU, 3-5 equivalents) in DMF.

  • Add the base (e.g., DIPEA, 6-10 equivalents) to the amino acid solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the mixture for 30-60 minutes, or until a completion test (e.g., Kaiser test) is negative.

  • Drain the coupling solution and wash the resin with DMF (3-5 times).

• Repeat the Cycle: Repeat steps 2 and 3 for each subsequent amino acid in the sequence.

• Final Fmoc Deprotection: After the last amino acid has been coupled, perform a final Fmoc deprotection as described in step 2.

• Final Wash: Wash the peptide-resin with DMF, followed by DCM, and dry the resin under vacuum.

• Cleavage and Global Deprotection:

  • Prepare a cleavage cocktail of TFA and scavengers. A common mixture is 95% TFA, 2.5% TIS, and 2.5% water.

  • Add the cleavage cocktail to the dry peptide-resin.

  • Agitate for 2-4 hours at room temperature.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding it to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide under vacuum.

Comparative Analysis: Fmoc vs. Boc Strategy

The choice between the Fmoc and Boc strategies depends on the specific requirements of the peptide being synthesized. While the Fmoc approach is now more common, the Boc strategy still holds value for certain applications.

Feature	Fmoc Strategy	Boc Strategy
α-Amino Protection	9-fluorenylmethoxycarbonyl (Fmoc)	tert-butoxycarbonyl (Boc)
Deprotection Condition	Mild base (e.g., 20% piperidine in DMF)	Strong acid (e.g., TFA in DCM)
Side Chain Protection	Acid-labile (e.g., tBu, Trt, Pbf)	Acid-labile (e.g., Bzl, cHex)
Final Cleavage	Strong acid (e.g., TFA with scavengers)	Very strong acid (e.g., HF, TFMSA)
Advantages	Milder conditions, suitable for sensitive residues, amenable to automation, UV monitoring.	Can be better for long or aggregation-prone sequences due to protonation of the N-terminus during deprotection.
Disadvantages	Cost of reagents can be higher, potential for diketopiperazine formation.	Harsh acidic conditions, requires specialized equipment for handling HF, potential for side reactions with acid-sensitive groups.

Challenges and Mitigation in Fmoc Chemistry

While robust, the Fmoc strategy is not without its potential pitfalls. Understanding these challenges is key to successful peptide synthesis.

Diketopiperazine Formation

This is a significant side reaction that can occur at the dipeptide stage, particularly with sequences containing Proline or Glycine at the C-terminus. The liberated N-terminal amine of the dipeptide can attack the ester linkage to the resin, cleaving the dipeptide as a cyclic diketopiperazine.

Mitigation Strategies:

• Use of sterically hindered resins like 2-chlorotrityl chloride resin.

• Coupling the first two amino acids as a pre-formed dipeptide.

• Using a rapid deprotection protocol for the second amino acid.

• Employing alternative deprotection reagents like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in combination with a scavenger.

Racemization

Racemization, the loss of stereochemical integrity at the α-carbon, can occur during the activation and coupling steps. Over-activation or the presence of excess base can exacerbate this issue.

Mitigation Strategies:

• Use of additives like HOBt or Oxyma, which act as racemization suppressants.

• Careful control of the amount of base used during coupling.

• Using urethane-protected amino acids (like Fmoc-amino acids) significantly reduces the risk of racemization compared to other protecting group strategies.

Aggregation

During the synthesis of long or hydrophobic peptides, the growing peptide chains can aggregate on the resin, leading to incomplete reactions and low yields.

Mitigation Strategies:

• Use of "difficult sequence" protocols, which may involve elevated temperatures or the use of chaotropic salts.

• Incorporation of backbone-modifying "psi" bonds or pseudoprolines at specific positions to disrupt secondary structure formation.

• Switching to the Boc strategy, where the acidic deprotection step helps to keep the peptide chains protonated and less prone to aggregation.

Applications of Fmoc-Based Peptide Synthesis

The versatility and mild conditions of the Fmoc strategy have made it indispensable in a wide range of scientific disciplines.

• Drug Discovery and Development: Synthesis of peptide-based therapeutics, including hormones, enzyme inhibitors, and vaccines.

• Biomaterials Science: Creation of self-assembling peptide hydrogels for tissue engineering and drug delivery.

• Chemical Biology: Synthesis of peptides with fluorescent labels, post-translational modifications, or unnatural amino acids to probe biological processes.

• Diagnostics: Production of peptide antigens for use in immunoassays like ELISA.

Conclusion

The Fmoc protecting group has revolutionized the field of peptide synthesis. Its unique combination of stability and mild, base-labile cleavage conditions provides a robust and versatile platform for the construction of complex peptides. By understanding the underlying chemical principles, mastering the experimental protocols, and being aware of potential challenges, researchers can leverage the power of Fmoc chemistry to advance their scientific goals. The continuous refinement of Fmoc-based methodologies promises to further expand the horizons of peptide science and its impact on medicine and biotechnology.

References

• Vertex AI Search. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol.
• AltaBioscience. (n.d.). Fmoc Amino Acids for SPPS.
• Nowick, J. S., et al. (2020, March 17). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• ChemPep. (n.d.). Overview of Fmoc Amino Acids.
• Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.
• LGC Standards. (n.d.). Focus on FMOC chemistry.
• Chemistry For Everyone. (2025, May 19). What Are Fmoc Protecting Groups? [Video]. YouTube.
• Kevin Burgess. (2025, August 11). Introduction To The FMOC Approach: solid phase peptide syntheses [Video]. YouTube.
• BOC Sciences. (n.d.). Why Fmoc-Protected Amino Acids Dominate SPPS?.
• Loffredo, M. R., et al. (n.d.). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? PMC - NIH.
• ChemPep. (n.d.). Fmoc Solid Phase Peptide Synthesis.
• Fields, G. B. (n.d.). Methods for Removing the Fmoc Group.
• aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
• BenchChem. (2025). Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis.
• American Chemical Society. (2022, March 29). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis.
• PubMed. (n.d.). A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR.
• ResearchGate. (2025, October 16). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?.
• Redalyc. (n.d.). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis.

Thermal properties and melting point of Fmoc-L-allo-threoninol.

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Key reactive sites on the Fmoc-L-allo-threoninol molecule.

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Protocols & Analytical Methods

Fmoc-L-allo-threoninol as a chiral building block in organic synthesis.

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Applications of Fmoc-L-allo-threoninol in drug discovery and development.

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Use of Fmoc-L-allo-threoninol in the synthesis of glycopeptides.

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Fmoc-L-allo-threoninol for bioconjugation and protein modification.

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Application Note & Protocol: A Guide to Constructing Peptide Libraries with Fmoc-L-allo-threoninol

Abstract

The incorporation of non-canonical building blocks into peptide libraries is a cornerstone of modern drug discovery, enabling the exploration of novel chemical space and the development of peptidomimetics with enhanced therapeutic properties. Fmoc-L-allo-threoninol, an amino alcohol, offers a unique opportunity to introduce structural diversity by replacing the C-terminal carboxylic acid with a primary alcohol. This modification generates peptide alcohols, which can exhibit altered binding affinities, improved stability against carboxypeptidases, and unique hydrogen bonding capabilities. This document provides a comprehensive guide for researchers, outlining the core principles, detailed experimental protocols, and critical considerations for the successful synthesis, purification, and characterization of peptide libraries featuring C-terminal L-allo-threoninol.

Introduction: The Rationale for C-Terminal Modification

Standard solid-phase peptide synthesis (SPPS) generates peptides with a C-terminal carboxyl group. While foundational, this functional group can be a liability, contributing to rapid degradation by endogenous carboxypeptidases and limiting certain molecular interactions. The strategic replacement of the C-terminal amino acid with an amino alcohol, such as L-allo-threoninol, directly addresses this limitation.

The resulting peptide alcohol lacks the terminal carboxylate, rendering it resistant to carboxypeptidase-mediated hydrolysis. Furthermore, the terminal hydroxyl group provides a new site for hydrogen bonding or subsequent chemical derivatization, expanding the library's structural and functional diversity. Fmoc-L-allo-threoninol is an ideal building block for this purpose, as it is fully compatible with the widely used Fmoc/tBu orthogonal protection strategy.

This guide details the critical adjustments to standard SPPS protocols required for the efficient incorporation of Fmoc-L-allo-threoninol onto a solid support and the subsequent elongation of the peptide chain.

Core Principles & Mechanistic Insights

The key chemical distinction in this process is the formation of an ester linkage between the hydroxyl group of the L-allo-threoninol and the resin, as opposed to the standard amide bond. This initial anchoring step is the most critical deviation from conventional SPPS.

The Ester Linkage: A Departure from Amide Chemistry

Standard SPPS often employs resins like Wang or Rink Amide, where the first amino acid is attached via an ester or amide bond, respectively. When using Fmoc-L-allo-threoninol as the C-terminal residue, the goal is to attach its primary hydroxyl group to a suitable resin, such as 2-chlorotrityl chloride (2-CTC) resin.

The 2-CTC resin is highly acid-labile, which allows the final peptide alcohol to be cleaved under very mild acidic conditions that preserve other acid-sensitive groups within the peptide sequence. The loading reaction proceeds via a nucleophilic substitution, where the primary alcohol of threoninol attacks the trityl chloride moiety of the resin.

Diagram 1: Anchoring Fmoc-L-allo-threoninol to 2-CTC Resin

Caption: Workflow for loading Fmoc-L-allo-threoninol onto 2-CTC resin.

Orthogonal Protection Strategy

The synthesis scheme relies on the standard Fmoc/tBu strategy.

• α-Amino Group: Protected by the base-labile Fmoc group.

• Side Chains: Acid-labile groups (e.g., Boc for Lys, tBu for Asp/Glu/Ser/Thr/Tyr).

• Threoninol Side-Chain Hydroxyl: This secondary alcohol is typically protected with a tert-butyl (tBu) group, consistent with other hydroxyl-containing amino acids.

This orthogonality is crucial, allowing for selective deprotection of the Fmoc group at each cycle without disturbing the side-chain protectors or the resin linkage.

Detailed Experimental Protocols

This section provides step-by-step methodologies for the synthesis of a peptide library with a C-terminal L-allo-threoninol.

Materials and Reagents

Reagent/Material	Recommended Grade	Supplier Example	Purpose
2-Chlorotrityl chloride resin	100-200 mesh, 1.0-1.6 mmol/g	Sigma-Aldrich, Bachem	Solid support
Fmoc-L-allo-threoninol	Synthesis Grade	CEM, Bachem	C-terminal building block
Fmoc-amino acids	Synthesis Grade	Various	Peptide elongation
Dichloromethane (DCM)	Anhydrous, ACS Grade	Solvent for washing & reactions
N,N-Dimethylformamide (DMF)	Peptide Synthesis Grade	Solvent for washing & reactions
N,N-Diisopropylethylamine (DIPEA)	Reagent Grade	Non-nucleophilic base
Piperidine	Reagent Grade	Fmoc deprotection
HBTU/HATU	Coupling Reagent	Amide bond formation
Trifluoroacetic acid (TFA)	Reagent Grade	Cleavage from resin
Triisopropylsilane (TIS)	Reagent Grade	Scavenger
Diethyl ether	Anhydrous	Peptide precipitation

Protocol 1: Loading Fmoc-L-allo-threoninol onto 2-CTC Resin

Objective: To covalently attach the first building block to the solid support via an ester bond.

• Resin Swelling: Place 2-chlorotrityl chloride resin (1.0 eq) in a reaction vessel. Swell the resin in anhydrous DCM for 30 minutes with gentle agitation.

• Reagent Preparation: In a separate vial, dissolve Fmoc-L-allo-threoninol (1.5 eq) in anhydrous DCM. Add DIPEA (3.0 eq) to the solution and mix.

• Loading Reaction: Drain the DCM from the swollen resin. Immediately add the Fmoc-L-allo-threoninol/DIPEA solution to the resin.

• Incubation: Agitate the mixture at room temperature for 2-4 hours. The reaction can be monitored by taking a small aliquot of the supernatant and testing for the presence of starting material by TLC.

• Capping: To cap any unreacted chloride sites on the resin, add a solution of DCM/Methanol/DIPEA (80:15:5 v/v/v) and agitate for 30 minutes.

• Washing: Drain the capping solution and wash the resin extensively:

  • DCM (3x)

  • DMF (3x)

  • DCM (3x)

• Drying: Dry the resin under a high vacuum for several hours.

• Loading Determination: Determine the final substitution level of the resin via Fmoc quantification. This is done by treating a small, weighed amount of resin with piperidine and measuring the UV absorbance of the resulting dibenzylfulvene-piperidine adduct at ~301 nm.

Protocol 2: Peptide Elongation (Standard Fmoc-SPPS Cycle)

Objective: To sequentially add Fmoc-protected amino acids to the resin-bound threoninol.

Diagram 2: Standard Fmoc-SPPS Elongation Cycle

Role of Fmoc-L-allo-threoninol in studying protein structure and function.

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Applications of Fmoc-L-allo-threoninol in materials science and nanotechnology.

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Technical Notes & Optimization

Technical Support Center: A Guide to Mitigating Side Reactions with Fmoc-L-allo-Threoninol in SPPS

Introduction

Fmoc-L-allo-threoninol and its corresponding acid, Fmoc-L-allo-threonine, are non-proteinogenic amino acids of significant interest in the synthesis of complex peptides and natural products, such as callipeltin B[1][2]. Their unique stereochemistry offers distinct conformational properties to the final peptide. However, like its proteinogenic isomer, L-threonine, the β-hydroxyl group on the side chain presents a nexus for specific and often problematic side reactions during Solid-Phase Peptide Synthesis (SPPS).

This technical guide provides an in-depth analysis of the most common side reactions encountered when using Fmoc-L-allo-threoninol and its derivatives. It offers detailed mechanistic explanations, preventative strategies, and step-by-step troubleshooting protocols designed for researchers, chemists, and drug development professionals. Our focus is on ensuring the highest possible purity and yield by understanding and controlling the underlying chemistry of the system.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions associated with Fmoc-L-allo-threoninol in SPPS?

The two most prevalent side reactions stem from the nucleophilic β-hydroxyl group on the side chain:

• Dehydration: Elimination of water from the side chain during the activation step, leading to the formation of a dehydroamino acid residue (2,3-dehydro-2-aminobutyric acid). This results in a mass loss of 18 Da in the final peptide.

• O-Acylation: The side-chain hydroxyl group can be acylated by the activated carboxyl group of the incoming amino acid. This can lead to the formation of ester-linked side chains, potentially causing chain termination or branching, which adds the mass of the incoming residue to the peptide.

Q2: Is side-chain protection required for Fmoc-L-allo-threoninol?

Yes, absolutely. To effectively prevent both dehydration and O-acylation, the side-chain hydroxyl group must be protected. The standard and highly recommended protecting group in Fmoc/tBu chemistry is the tert-Butyl (tBu) ether . Therefore, the use of Fmoc-L-allo-Thr(tBu)-OH is the standard, commercially available reagent for incorporating this residue safely and efficiently[3][4]. The tBu group is stable to the basic conditions of Fmoc deprotection (piperidine in DMF) but is cleanly removed during the final acidic cleavage from the resin (e.g., with Trifluoroacetic acid - TFA).

Q3: Which coupling reagents are best to minimize side reactions, even when using the protected form?

While side-chain protection is the first line of defense, the choice of coupling reagent remains critical to prevent other potential issues like racemization.

• Recommended: Carbodiimide-based methods are highly effective. The use of N,N'-Diisopropylcarbodiimide (DIC) in combination with an additive like 1-hydroxybenzotriazole (HOBt) or ethyl cyano(hydroxyimino)acetate (OxymaPure®) is a robust, cost-effective choice that minimizes side reactions.

• Alternatives: Uronium/Aminium salts like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) with a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine provide very fast coupling kinetics. However, care must be taken as excessive basicity can promote side reactions if any unprotected hydroxyl groups are present.

Q4: Does the "allo" stereochemistry significantly alter its reactivity compared to standard L-Threonine?

From a mechanistic standpoint, the fundamental side reactions (dehydration, O-acylation) are identical for both allo-threonine and threonine. The key difference is the spatial arrangement of the side-chain groups (hydroxyl and methyl) relative to the peptide backbone. While this can influence the local conformation and potentially the steric hindrance around the reaction centers, the established protocols for preventing side reactions for threonine are directly applicable and effective for allo-threonine. The successful synthesis of complex molecules like callipeltin B using standard SPPS protocols with the protected allo-threonine derivative validates this approach[2][5].

Part 2: In-Depth Troubleshooting Guides

Problem 1: Dehydration of the β-Hydroxyl Side Chain

This side reaction is most prevalent when attempting to use unprotected Fmoc-L-allo-threoninol. Even with protection, suboptimal activation conditions can pose a risk.

Causality & Mechanism: During the carboxyl activation step, particularly with carbodiimides (like DCC or DIC), the carboxylic acid is converted into a highly reactive O-acylisourea intermediate[6]. This intermediate is designed to react with the N-terminal amine of the peptide chain. However, it can also activate the side-chain hydroxyl group, making the β-proton acidic and susceptible to abstraction by a base. This leads to an E2 elimination of water and the formation of a double bond.

Visualizing the Mechanism: The diagram below illustrates the critical O-acylisourea intermediate and the subsequent pathway to either the desired peptide bond or the undesired dehydrated product.

Caption: Mechanism of Dehydration vs. Peptide Bond Formation.

Detection & Symptoms:

• Primary Indicator: Mass Spectrometry (LC-MS) analysis of the crude peptide will show a significant peak at [M-18] corresponding to the mass of the desired peptide minus 18 Da (the mass of water).

• Symptom: Poor yield of the target peptide and a major impurity peak that is difficult to separate via HPLC.

Prevention & Mitigation Protocols:

The most robust solution is to use side-chain protected Fmoc-L-allo-Thr(tBu)-OH . If you must use the unprotected form for specific reasons, the following protocol minimizes the risk.

Protocol A: Optimized Coupling for Unprotected Hydroxyl Groups

• Resin Swelling: Swell the resin-bound peptide in high-quality, amine-free DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 minutes). Wash thoroughly with DMF (5-7 times).

• Reagent Preparation (Crucial Step):

  • In a separate vessel, dissolve 3 equivalents of Fmoc-L-allo-threoninol and 3 equivalents of HOBt (or OxymaPure®) in a minimal volume of DMF.

  • Do not add DIC to this mixture (no pre-activation).

• Coupling Reaction:

  • Add the amino acid/additive solution to the resin.

  • Add 3 equivalents of DIC directly to the reaction vessel.

  • Allow the reaction to proceed at room temperature for 2-4 hours. Using lower temperatures (e.g., 0°C) can further reduce the rate of dehydration.

• Monitoring: Monitor the coupling reaction using a qualitative ninhydrin test.

• Washing: Once the reaction is complete (negative ninhydrin test), wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

Problem 2: O-Acylation of the Side-Chain Hydroxyl Group

This side reaction is a direct consequence of the nucleophilicity of the unprotected hydroxyl group.

Causality & Mechanism: The side-chain hydroxyl group of an allo-threoninol residue already incorporated into the peptide chain can compete with the N-terminal amine of that same chain. It can attack the activated carboxyl group of the next incoming amino acid. This forms a stable ester linkage, effectively capping the chain or leading to a branched peptide. This side reaction is particularly noted during coupling with active esters[7].

Detection & Symptoms:

• Primary Indicator: Mass Spectrometry will show a peak corresponding to the truncated peptide sequence. A secondary peak may also be observed at [M + Mass of incoming AA] , where M is the mass of the truncated peptide, indicating a branched structure.

• Symptom: A complex mixture of products in the crude HPLC, significantly reduced yield of the full-length peptide, and the presence of deletion sequences that are missing the portion of the peptide downstream from the allo-threoninol residue.

Prevention & Mitigation Protocols:

This side reaction is almost completely eliminated by the use of side-chain protection.

Workflow: Decision Process for Incorporating Fmoc-L-allo-Threoninol

Caption: Decision workflow for minimizing side reactions.

Protocol B: Standard Coupling of Fmoc-L-allo-Thr(tBu)-OH This protocol represents the industry standard for incorporating this residue.

• Resin & Peptide Prep: Start with the N-terminally deprotected peptide-resin, washed and swollen in DMF.

• Reagent Solution: In a separate vial, prepare the activation mixture:

  • Fmoc-L-allo-Thr(tBu)-OH (3 eq.)

  • HATU (2.9 eq.)

  • HOBt (3 eq.)

  • Dissolve in DMF.

• Activation (Pre-activation): Add DIPEA (6 eq.) to the reagent solution and allow it to pre-activate for 1-2 minutes.

• Coupling: Add the activated mixture to the peptide-resin and couple for 1-2 hours at room temperature.

• Monitoring & Washing: Check for completion with a ninhydrin test and wash the resin as described in Protocol A.

Data Summary: Coupling Reagent Comparison

Coupling Reagent System	Relative Cost	Speed	Risk of Dehydration (Unprotected)	Risk of Racemization	Key Considerations
DIC / HOBt	Low	Moderate	Low-Moderate	Low	Robust, reliable. Urea byproduct is soluble.
DIC / OxymaPure®	Moderate	Moderate	Low	Very Low	Excellent racemization suppression. Non-explosive alternative to HOBt.
HBTU / DIPEA	Moderate	Fast	High	Low	High basicity can promote dehydration of unprotected hydroxyls.
HATU / DIPEA	High	Very Fast	Moderate	Very Low	Highly efficient but costly. Base choice is critical.

Final Cleavage Considerations

When cleaving the final peptide from the resin, the acid-labile tBu group will be removed. This generates reactive tert-butyl cations. To prevent these cations from re-attaching to sensitive residues like Tryptophan or Methionine, a standard cleavage cocktail with scavengers is essential.

• Recommended Cocktail: Reagent K (TFA / Water / Phenol / Thioanisole / EDT) or a simpler mixture like TFA / Triisopropylsilane (TIS) / Water (95:2.5:2.5) is effective for most sequences.

References

• Mechanism of Carbodiimide Coupling. In Peptide Synthesis and Applications. (This is a conceptual reference based on established chemical principles, exemplified by sources discussing carbodiimide mechanisms).

• Fmoc-allo-Thr(tBu)-OH. Aapptec Peptides. [Link]

• Solid-phase total synthesis and structure proof of callipeltin B. T. L. Luesch, M. E. Lipton, et al. PubMed Central, National Institutes of Health. [Link]

• Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters. S. Mojsov, J. P. Tam, et al. PubMed, National Institutes of Health. [Link]

• Solid Phase Total Synthesis and Structure Proof of Callipeltin B. M. A. Lipton, et al. National Institutes of Health. [Link]

• General methods for peptide synthesis. The Royal Society of Chemistry. [Link]

• Enantioselective Synthesis of (2R, 3S)- and (2S, 3R)-4,4,4-trifluoro-N-Fmoc-O-tert-butyl-threonine... J. T. Welch, et al. National Institutes of Health. [Link]

• Strategies for Disrupting Aggregation in SPPS. Aapptec Peptides.

• Fmoc-Thr(But)-OH – Threonine derivative utilized in peptide synthesis. Iris Biotech GmbH. [Link]

• ORGANIC CHEMISTRY - Total synthesis of callipeltin A. Royal Society of Chemistry. [Link]

• Protein chemical synthesis by serine and threonine ligation. L. Liu, et al. PNAS. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis... Nowick Laboratory, University of California, Irvine. [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). Aapptec. [Link]

• Monodisperse Chemical Oligophosphorylation of Peptides... A. A. Vinogradov, et al. National Institutes of Health. [Link]

• Efficient total syntheses and biological activities of two teixobactin analogues. A. Parmar, et al. CORE. [Link]

• Side reactions in SPPS. Diva-Portal.org. [Link]

• Total synthesis of the large non-ribosomal peptide polytheonamide B. H. Konno, et al. ResearchGate. [Link]

• SPPS Tips For Success Handout. Mesa Labs. [Link]

Sources

• 1. Solid-phase total synthesis and structure proof of callipeltin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Solid Phase Total Synthesis and Structure Proof of Callipeltin B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. chemimpex.com [chemimpex.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. Serine/Threonine Ligation: Origin, Mechanistic Aspects, and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]

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Reference Data & Comparative Studies

Chiral HPLC methods for determining the enantiomeric purity of Fmoc-L-allo-threoninol.

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Comparison of Fmoc-L-allo-threoninol with Fmoc-L-threoninol in peptide conformation.

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Mass spectrometry analysis for the verification of Fmoc-L-allo-threoninol incorporation.

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A Comparative Guide to NMR Spectroscopy for the Structural Elucidation of Peptides Containing Fmoc-L-allo-threoninol

This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the structural elucidation of synthetic peptides incorporating the non-canonical amino acid, Fmoc-L-allo-threoninol. We will explore the rationale behind experimental choices, present comparative data, and provide actionable protocols for researchers, scientists, and drug development professionals. Our focus is on leveraging the power of modern NMR to overcome the unique challenges presented by modified peptide structures.

The Challenge of Non-Canonical Residues: Why Fmoc-L-allo-threoninol Demands a Multi-faceted NMR Approach

The incorporation of non-standard amino acids like Fmoc-L-allo-threoninol into peptides is a powerful strategy for modulating their pharmacological properties. However, these modifications introduce significant challenges for structural elucidation. Unlike the 20 proteinogenic amino acids, the NMR spectral parameters for these novel residues are often not well-documented. The presence of the bulky fluorenylmethyloxycarbonyl (Fmoc) protecting group further complicates the spectrum, introducing aromatic signals that can overlap with key resonances and potentially influencing the local conformation of the peptide backbone.

Fmoc-L-allo-threoninol, with its distinct stereochemistry and the presence of a primary alcohol, presents a unique set of assignment challenges. A robust, multi-dimensional NMR strategy is therefore not just advantageous, but essential for unambiguous structural determination. This guide will walk you through a systematic approach, comparing the utility of various 1D and 2D NMR experiments to build a complete and accurate picture of your peptide's structure.

A Comparative Analysis of NMR Experiments for Peptide Elucidation

The cornerstone of peptide NMR is the sequential assignment of resonances, a process that involves linking adjacent amino acid residues through scalar (through-bond) and dipolar (through-space) couplings. Below, we compare the key 2D NMR experiments and their specific utility in the context of a peptide containing Fmoc-L-allo-threoninol.

Experiment	Information Gained	Strengths for Fmoc-L-allo-threoninol Peptides	Limitations
COSY (Correlation Spectroscopy)	Provides correlations between scalar-coupled protons (typically 2-3 bonds).	Essential for identifying spin systems of individual amino acid residues, including the unique CH-CH-CH2OH system of allo-threoninol.	Can be ambiguous in crowded spectral regions.
TOCSY (Total Correlation Spectroscopy)	Correlates all protons within a spin system.	Highly effective for identifying complete amino acid spin systems, even with significant spectral overlap. Crucial for differentiating the allo-threoninol residue from other amino acids.	Does not provide information about the sequence of amino acids.
NOESY (Nuclear Overhauser Effect Spectroscopy)	Shows correlations between protons that are close in space (< 5 Å), irrespective of bond connectivity.	The primary tool for sequential assignment (connecting adjacent residues) and for determining the peptide's 3D conformation. Can reveal interactions between the Fmoc group and the peptide backbone.	The intensity of NOE cross-peaks is distance-dependent and can be influenced by molecular motion.
HSQC (Heteronuclear Single Quantum Coherence)	Correlates protons directly bonded to a heteronucleus (e.g., ¹³C or ¹⁵N).	Dramatically improves resolution by spreading proton signals over a second dimension. Essential for resolving overlapping proton resonances and for assigning backbone amide protons.	Requires a ¹³C or ¹⁵N labeled sample for optimal sensitivity.
HMBC (Heteronuclear Multiple Bond Correlation)	Shows correlations between protons and heteronuclei over multiple bonds (typically 2-3 bonds).	Key for assigning carbonyl carbons and for linking spin systems across peptide bonds. Can help in assigning the aromatic carbons of the Fmoc group.	Generally less sensitive than HSQC.

Visualizing the NMR Workflow for Peptide Structural Elucidation

The following diagram illustrates a typical workflow for the structural elucidation of a peptide using a combination of 2D NMR experiments.

Caption: A typical workflow for peptide structure elucidation using NMR.

Experimental Protocols: A Self-Validating Approach

The quality of your NMR data is paramount. The following protocols are designed to be self-validating, with checkpoints to ensure sample quality and optimal data acquisition.

Sample Preparation

• Peptide Purity Assessment: Before dissolving the peptide, confirm its purity by HPLC and mass spectrometry. Impurities can complicate spectral analysis.

• Solvent Selection: Dissolve the peptide in a deuterated solvent that is compatible with its solubility. For many peptides, a mixture of H₂O/D₂O (9:1) is ideal for observing exchangeable amide protons. Deuterated organic solvents like DMSO-d₆ or methanol-d₄ can also be used.

• Concentration Optimization: Aim for a sample concentration of 1-5 mM. This provides a good balance between signal-to-noise and potential aggregation issues.

• pH Adjustment: The chemical shifts of amide protons are pH-dependent. Adjust the pH of the sample to a desired and stable value using small aliquots of dilute DCl or NaOD.

• Internal Standard: Add a known amount of an internal standard, such as DSS or TSP, for chemical shift referencing.

NMR Data Acquisition

• 1D ¹H Spectrum: Acquire a simple 1D ¹H spectrum to assess the overall quality of the sample. Look for sharp resonances and good signal dispersion. This spectrum will also guide the setup of 2D experiments.

• 2D Experiment Setup:

  • COSY: Use a standard gradient-selected COSY pulse sequence. Optimize the spectral width to cover all proton resonances.

  • TOCSY: Acquire a TOCSY spectrum with a mixing time of 60-80 ms to allow for magnetization transfer throughout the spin systems.

  • NOESY: For a small to medium-sized peptide, a NOESY experiment with a mixing time of 150-300 ms is a good starting point.

  • HSQC: If using a labeled sample or at natural abundance, use a standard gradient-selected HSQC experiment.

  • HMBC: Acquire an HMBC spectrum with a long-range coupling delay optimized for 2-3 bond correlations (typically around 60 ms).

Data Analysis: A Step-by-Step Guide to Elucidating the Structure

The following workflow outlines the logical progression of data analysis for assigning the resonances and determining the structure of your Fmoc-L-allo-threoninol containing peptide.

Caption: A logical workflow for NMR data analysis of a modified peptide.

Conclusion

The structural elucidation of peptides containing non-canonical residues like Fmoc-L-allo-threoninol requires a systematic and multi-pronged NMR approach. By combining the through-bond information from COSY and TOCSY experiments with the through-space correlations from NOESY, and leveraging the enhanced resolution of heteronuclear experiments like HSQC and HMBC, a complete and unambiguous assignment is achievable. The protocols and workflows presented in this guide provide a robust framework for researchers to confidently tackle the structural analysis of novel and modified peptides, ultimately accelerating drug discovery and development efforts.

References

• Wüthrich, K. (1986). NMR of Proteins and Nucleic Acids. John Wiley & Sons. [Link]

• Cavanagh, J., Fairbrother, W. J., Palmer, A. G., & Skelton, N. J. (2007). Protein NMR Spectroscopy: Principles and Practice. Academic Press. [Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

How to determine the diastereomeric purity of Fmoc-L-allo-threoninol.

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Comparative analysis of the biological activity of allo-threoninol vs. threoninol-containing peptides.

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The impact of Fmoc-L-allo-threoninol on the secondary structure of peptides.

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Evaluating alternative protecting groups for L-allo-threoninol in peptide synthesis.

Initiating Data Collection

I'm starting by using Google to hunt down info on protecting groups used for L-allo-threoninol in peptide synthesis. I'm focusing on common groups, their pros, their cons, and factors in choosing them. Next, I plan to delve into reaction conditions.

Expanding Search Parameters

I've widened my Google search to gather data on common protecting groups for L-allo-threoninol in peptide synthesis, and am simultaneously seeking established protocols. I am also searching for experimental data and review articles. Now, I'm working to structure the comparison, introducing the topic and detailing each protecting group's structure and mechanisms with citations.

Defining Research Steps

I'm now outlining the stages of my research. First, targeted Google searches for protecting groups will provide an initial information source. I'll include reaction data and reviews. Then, the comparison will be structured, including mechanisms and citations. Finally, the gathered data will inform my comparison.

Cross-validation of analytical results for Fmoc-L-allo-threoninol purity.

Initiating Data Collection

I'm starting by using Google to hunt down info on analytical methods for assessing the purity of Fmoc-L-allo-threoninol. I'm focusing on HPLC, chiral chromatography, and NMR techniques to get a broad view. I expect to narrow this down as I go.

Expanding Data Gathering

I'm now expanding my data collection to include mass spectrometry, and I'm also looking into established purity standards, common impurities, and regulatory guidelines from USP, EP, and FDA. I'm focusing on crafting a comparison guide, starting with an intro to Fmoc-L-allo-threoninol and the importance of its purity in peptide synthesis. I will follow by creating a detailed examination of each analytical technique. For each technique, I will explain the underlying principles, detail the experimental protocols, and discuss their strengths and limitations in the context of Fmoc-L-allo-threoninol analysis. I will create a DOT graph to visually represent the overall cross-validation workflow, showing how the different analytical techniques are integrated to provide a comprehensive purity profile. Then, I will design and populate a comparison table summarizing the key performance attributes of each method, such as sensitivity, specificity for stereoisomers, and limit of detection for potential impurities. Following this, I will write the main

Refining Research Approach

I'm now refining my approach. I've begun targeted searches for Fmoc-L-allo-threoninol's purity assessment using HPLC, chiral chromatography, NMR, and mass spectrometry, plus standards and regulatory guidelines. I'll structure a comparison guide with an intro, technique analyses, and a cross-validation workflow DOT graph. I will populate a comparison table of key attributes. Then, I will focus on the main body of the guide.

Safety & Regulatory Compliance

Fmoc-L-allo-threoninol proper disposal procedures

Initiating Disposal Research

I'm now starting with extensive Google searches to find the right way to dispose of Fmoc- L-allo-threoninol. I'm focusing on Safety Data Sheets (SDS), potential environmental hazards, and the regulatory guidelines to ensure it's done correctly.

Evaluating Disposal Procedures

I'm now identifying and evaluating authoritative sources beyond Google, like supplier documentation and environmental agencies, to ensure accuracy. I'll be diving deep into the hazards to explain the "why" behind disposal methods. I'm aiming to create a logical structure: immediate safety, then step-by-step protocols, culminating in a Graphviz diagram.

Analyzing Disposal Hazards

I'm now diving deep into the hazards, referencing SDS and supplier data to understand Fmoc-L-allo-threoninol. I'm focusing on the "why" behind disposal protocols, which will guide the creation of step-by-step procedures. I'm aiming to build a logical structure, from immediate safety to detailed protocols and a Graphviz diagram.

Gathering Disposal Information

I'm now starting with Google searches focused on SDS, environmental hazards, and regulatory guidelines to gather disposal information for Fmoc-L-allo-threoninol.

I've moved on to identify and evaluate sources, such as supplier documents and environmental agencies. I'm focusing on accuracy and diving deep into the hazards to understand the "why" behind the disposal methods and creating a logical structure that begins with immediate safety and progresses to step-by-step procedures and a Graphviz diagram.

I'm now analyzing the hazards using SDS and supplier data to inform the development of step-by-step procedures and a Graphviz diagram.

I'm now expanding my search to include safety protocols from academic institutions. I'm also starting to structure the guide logically, starting with immediate safety, then detailed disposal protocols and then creating a Graphviz diagram.

Now I am drafting the main guide, incorporating citations and a table of key data.

I'm compiling a comprehensive "References" section with numbered links and reviewing the guide for a Senior Application Scientist's persona.

Refining Disposal Guide

I'm now starting with Google searches focused on Safety Data Sheets (SDS), environmental hazards, and regulatory guidelines to gather disposal information for Fmoc-L-allo-threoninol. Then, I'll identify and evaluate sources, like supplier documents and environmental agencies. I'm focusing on the "why" behind the disposal and creating a logical guide.

I've been structuring the disposal guide logically, and I am drafting the main guide, incorporating citations and a table of key data. I am creating a "References" section.

Refining Disposal Search

I'm now initiating comprehensive Google searches, focusing on safety data sheets, environmental risks, and regulatory guidelines to gather data on the correct disposal of Fmoc-L-allo-threoninol. I'm also identifying authoritative sources, like supplier documents and environmental protection agencies, and structuring the guide logically. My focus is on synthesizing a complete and detailed procedure.

Refining Disposal Search

I'm now initiating comprehensive Google searches, focusing on safety data sheets, environmental risks, and regulatory guidelines to gather data on the correct disposal of Fmoc-L-allo-threoninol. I'm also identifying authoritative sources, like supplier documents and environmental protection agencies, and structuring the guide logically. My focus is on synthesizing a complete and detailed procedure.

I am finalizing the draft of the disposal guide, making sure the step-by-step procedures are clear and accurate. I'm incorporating the flow diagram and references, and double-checking that all citations link to reliable sources. The guide is structured in a way to reflect best practice.

Finalizing Disposal Guide

I've completed my Google searches and have identified reliable sources, now. I'm focusing on synthesizing the data and incorporating citations. I'm finalizing the step-by-step procedure draft and incorporating the flow diagram and references and checking the citations. I've structured the guide to reflect best practice.

Finalizing Disposal Guide

I've completed my research and am finalizing the step-by-step procedures. I'm verifying the citations and preparing the flow diagram and a table. The guide is structured, and I've reviewed it thoroughly to ensure that it reflects best practice.

Refining Disposal Guide

I'm now drafting detailed, step-by-step disposal procedures, integrating the workflow diagram and ensuring all cited sources are credible. I'm double-checking the citations and structuring the guide. My focus is on creating a clear, actionable resource.

Personal protective equipment for handling Fmoc-L-allo-threoninol

Initiating Safety Research

I'm now starting with some focused Google searches to get safety and handling details for Fmoc-L-allo-threoninol. I'm especially interested in hazard classifications and MSDS documents. I'm hoping to get a broad overview from this initial search to guide further inquiry.

Defining PPE Requirements

I'm now analyzing the initial search results, aiming to pinpoint essential personal protective equipment (PPE) for various lab tasks, from weighing to reaction workups. I'm focusing on creating a structured, practical guide. I'll summarize the hazards, detail PPE procedures, and design a visual decision-making tool. I'm preparing to draft a comprehensive guide.

Planning Guide's Structure

I'm now outlining the structure for the safety guide. I'll begin with hazard introductions, followed by PPE protocols. A summary table and a Graphviz diagram will also be included for decision-making. I'm aiming for clarity and conciseness, targeted at researchers. I will also be including sections for experience, expertise, and references.